(S)-Dimethylphosphoryl(phenyl)methanamine;hydrochloride
Description
(S)-Dimethylphosphoryl(phenyl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C9H15ClNOP and its molecular weight is 219.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- The compound (S)-Dimethylphosphoryl(phenyl)methanamine; hydrochloride has been involved in the synthesis and structural characterization of new phosphine oxide compounds. For instance, it was used in the synthesis of (dimethylphosphoryl)methanaminium perchlorate by reacting with concentrated perchloric acid. The study detailed the crystal structures, IR and Raman spectra, and quantum chemical calculations, revealing polymeric, polar double-strands and hydrogen bonding schemes in the formed compounds (Buhl et al., 2013).
Pharmacological Properties
- Although specific studies directly related to (S)-Dimethylphosphoryl(phenyl)methanamine; hydrochloride's pharmacological properties were not found, related compounds have been examined for their potential pharmacological applications. For example, compounds with similar structures have been studied for their inhibition properties against serotonin and noradrenaline reuptake (Ferris et al., 1995).
Material Science and Catalysis
- In material science, (S)-Dimethylphosphoryl(phenyl)methanamine; hydrochloride and its derivatives have been explored for their role in creating new metal complexes and studying their structural properties. These studies contribute to understanding the compound's potential applications in catalysis and material design (Reiss, 2015).
Properties
IUPAC Name |
(S)-dimethylphosphoryl(phenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14NOP.ClH/c1-12(2,11)9(10)8-6-4-3-5-7-8;/h3-7,9H,10H2,1-2H3;1H/t9-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZERBNQSNMYVFB-FVGYRXGTSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C(C1=CC=CC=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CP(=O)(C)[C@@H](C1=CC=CC=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClNOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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